Ethylpyrazine

• CAS No.: 13925-00-3
• Product Name: Ethylpyrazine
• Molecular Formula: C6H8N2
• Molecular Weight: 108.14 g/mol
• IUPAC Name: 2-ethylpyrazine
• Standard InChI: InChI=1S/C6H8N2/c1-2-6-5-7-3-4-8-6/h3-5H,2H2,1H3
• Standard InChIKey: KVFIJIWMDBAGDP-UHFFFAOYSA-N
• SMILES: CCC1=NC=CN=C1
• Canonical SMILES: CCC1=NC=CN=C1
• Boiling Point: 152.5 °C
• Density: 0.981-1.000
• Physical Description: colourless to pale yellow liquid with a musty, nutty, peanut butter odou
• Description: 2-Ethylpyrazine, also known as fema 3281 or moldin, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. 2-Ethylpyrazine is soluble (in water) and a moderately basic compound (based on its pKa). Within the cell, 2-ethylpyrazine is primarily located in the cytoplasm. 2-Ethylpyrazine is a bitter, cocoa, and musty tasting compound that can be found in a number of food items such as pulses, nuts, tea, and green vegetables. This makes 2-ethylpyrazine a potential biomarker for the consumption of these food products.; Ethylpyrazine is a member of the class of pyrazines that is pyrazine in which one of the hydrogens is replaced by an ethyl group. Found particularly in cereals and cereal products, it is present in baked or fried potato, bread, roasted peanuts, and cooked shrimp, as well as cocoa, coffee, and tea. It has a musty, nutty, buttery, peanut odor and a chocolate-peanut taste. It has a role as a fragrance, a flavouring agent and a Maillard reaction product.
• Solubility: soluble in water, organic solvents, oils; miscible at room temperature (in ethanol)
• Synonyms: 2-Ethylpyrazine
• PubChem Compound: 26331
• Last Modified: Nov 11 2021